Cas no 2098135-10-3 (2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098135-10-3
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 5729192
• PubChem ID: 121211131
• Update Time: 2023-10-27

2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098135-10-3
• F2198-0981
• 2-(1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• starbld0046899
• AKOS026721233
• 1H-Pyrazole-5-ethanamine, 1-(2-methylpropyl)-3-(2-thienyl)-

• Inchi： 1S/C13H19N3S/c1-10(2)9-16-11(5-6-14)8-12(15-16)13-4-3-7-17-13/h3-4,7-8,10H,5-6,9,14H2,1-2H3
• InChI Key： ANKKXHSRDAVYGR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CCN)N(CC(C)C)N=1

Computed Properties

• Exact Mass: 249.12996879g/mol
• Monoisotopic Mass: 249.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 381.4±32.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)